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An In-depth Technical Guide to 4-(Trifluoromethyl)-L-phenylalanine

Introduction
4-(Trifluoromethyl)-L-phenylalanine, often abbreviated as 4-CF3-Phe, is a non-proteinogenic

amino acid, a synthetic derivative of the essential amino acid L-phenylalanine.[1] It is

distinguished by the substitution of a hydrogen atom with a trifluoromethyl (-CF3) group at the

para-position of the phenyl ring. This modification imparts unique physicochemical properties

that have made 4-CF3-Phe a valuable building block in medicinal chemistry and drug

development.[2][3][4]

The incorporation of the trifluoromethyl group, a well-established bioisostere for chlorine,

significantly enhances metabolic stability, lipophilicity, and binding selectivity of molecules.[4]

Consequently, 4-CF3-Phe is widely utilized in the synthesis of novel peptides and small-

molecule drug candidates to improve their pharmacokinetic and pharmacodynamic profiles.[2]

[3][4] Its applications range from creating more stable therapeutic peptides to serving as a tool

for studying protein structure and function.[2]

Physicochemical Properties
The essential physicochemical and identifying characteristics of 4-(Trifluoromethyl)-L-
phenylalanine are summarized in the table below. This data is critical for its application in

synthesis, formulation, and biochemical assays.
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Property Value Reference

IUPAC Name

(2S)-2-amino-3-[4-

(trifluoromethyl)phenyl]propano

ic acid

[5][6]

Synonyms

(S)-2-Amino-3-[4-

(trifluoromethyl)phenyl]propioni

c acid, L-4-Trifluoromethylphe

[5][7][8]

CAS Number 114926-38-4 [1][5][8]

Molecular Formula C₁₀H₁₀F₃NO₂ [5][6][8]

Molecular Weight 233.19 g/mol [5][8]

Appearance White powder

Purity ≥98% [8]

InChI Key
CRFFPDBJLGAGQL-

QMMMGPOBSA-N
[5]

Synthesis and Manufacturing
The synthesis of 4-(Trifluoromethyl)-L-phenylalanine can be achieved through various

organic chemistry routes, often focusing on stereoselective methods to obtain the desired L-

enantiomer. Key strategies include the asymmetric hydrogenation of α-amidocinnamic acid

precursors, alkylation of glycine-derived Schiff bases, and palladium-catalyzed cross-coupling

reactions.[9][10][11]

General Synthetic Workflow
A common and robust method for synthesizing phenylalanine analogues involves a Negishi

cross-coupling reaction. This approach offers good yields and scalability. The general workflow

involves preparing a functionalized aryl halide and a protected amino acid fragment, which are

then coupled together.[10][11]
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Precursor Synthesis

Core Synthesis Steps

Final Product

2-Bromo-4-fluorobenzaldehyde

Nucleophilic Trifluoromethylation
(using CF3Si(CH3)3)

 Step 1 

Protected β-iodoalanine
(from Cbz-Ser-OH)

Negishi Cross-Coupling
(Pd2(dba)3, SPhos, Zn dust)

 Coupling Partner 

Aryl Bromide (6)

 Coupling Partner 

Protected 4-CF3-Phe

 Step 2 

Saponification & Deprotection

 Step 3 

4-(Trifluoromethyl)-L-phenylalanine
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L-Phenylalanine
(from Diet/Protein)

Phenylalanine
Hydroxylase (PAH) L-Tyrosine

Dopamine,
Norepinephrine

Fumarate &
Acetoacetate

 Hydroxylation 

4-(Trifluoromethyl)
-L-phenylalanine

 Inhibition 

Core Physicochemical Properties

Resulting Molecular Effects

Improved Drug Candidate Profile

High Electronegativity

Altered pKa & Electronics

Strong C-F Bond

Resistance to Oxidation

Increased Lipophilicity

Enhanced Membrane Permeability

Improved Binding Affinity
& Selectivity

Increased Metabolic Stability
& Half-Life

Better Bioavailability &
Blood-Brain Barrier Penetration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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